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Compound of Interest

4-Hydroxycyclohexane-1-
Compound Name: ]
carboxamide

CAS No.: 19556-97-9

Cat. No.: B2976100

Get Quote

\ J

Chemical Profile & Hazard Identification

Before selecting PPE, one must understand the specific risks associated with this molecule.[2]
[3][4][5] As an amide derivative of 4-hydroxycyclohexanecarboxylic acid, this compound
presents distinct contact hazards typical of polar organic solids.

e Chemical Structure: C7H13NO2[1][2][4][6]
¢ Physical State: Solid (Crystalline powden)[1][2][3][4][5]

¢ Solubility: Soluble in polar aprotic solvents (DMSO, DMF) and polar protic solvents
(Methanol, Ethanol).[2][3][4][5] Moderately soluble in water.[3][4][5]

¢ GHS Classification (Warning):
o H315: Causes skin irritation.[3][4][5]

o H319: Causes serious eye irritation.[3][4][5][7]
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o H335: May cause respiratory irritation (Specific Target Organ Toxicity - Single Exposure).

[LI[21[3][4]1[5]

Expert Insight: While often categorized alongside its parent acid, the amide functionality
introduces hydrogen-bonding potential that can increase adherence to skin and mucous
membranes.[1][2][3][4][5] The primary operational risk is dust inhalation during weighing and
ocular damage from projectile crystals or splashes during dissolution.[2][3][4][5]

Personal Protective Equipment (PPE) Matrix

The following matrix prescribes the mandatory PPE based on the specific operational phase.
This is not a suggestion; it is a requirement for maintaining a self-validating safety system.
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PPE Category

Standard Specification

Operational Logic &
Scientific Rationale

Eye Protection

Chemical Splash Goggles
(ANSI z87.1/ EN 166)

Why: Safety glasses are
insufficient.[1][2][3][4][5] The
H319 hazard implies severe
irritation.[3][4][5] Goggles
provide a seal against fine dust
particles that can bypass
open-sided glasses during
weighing.[1][2][3][4][5]

Hand Protection

Nitrile Rubber Gloves (Min.[1]
[2][3][4][5] thickness 0.11 mm)

Why: Nitrile offers superior
chemical resistance to organic
amides compared to latex.[2]
[3][4][5] Note: If dissolving in
DMSO or DMF, use Double
Gloving or thicker (0.2 mm)
nitrile, as these solvents act as
carriers, transporting the solute
through the skin barrier.[2][3]

[4]1[5]

Respiratory

N95 / P2 Particulate Respirator

(or Fume Hood)

Why: The H335 hazard
indicates respiratory tract
irritation.[1][2][3][4][5] If
handling outside a fume hood
(not recommended), a
respirator is mandatory to
prevent inhalation of micro-
particulates.[2][3][4][5]

Body Defense

Lab Coat (Cotton/Poly blend) +

Closed-toe shoes

Why: Standard barrier
protection.[1][2][3][4][5] Cotton
blends reduce static buildup,
which is critical when handling
fine organic powders that may

disperse electrostatically.[2][3]

[4]115]
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Operational Workflow: Safe Handling Protocol

This workflow is designed to minimize exposure duration and maximize containment.[3][4][5][7]

Phase A: Preparation & Weighing

e Engineering Control: All open handling must occur inside a certified Chemical Fume Hood.[3]

[4]15]

« Static Control: Use an antistatic gun or bar if the powder is flighty.[3][4][5] Amides can be
electrostatically charged, causing "jumping" during weighing.[2][3][4][5]

o Transfer: Use a disposable weighing boat. Do not use weighing paper, as the crease can
trap fine powder, leading to aerosolization upon unfolding.[2][3][4][5]

Phase B: Dissolution & Reaction[2][4]

o Solvent Addition: Add solvent (e.g., Methanol, DMSO) slowly down the side of the vessel to
prevent "puffing” of the solid.[2][3][4][5]

» Vessel Closure: Immediately cap the vessel after addition.

o Agitation: Use a magnetic stir bar. Avoid vigorous shaking by hand, which increases the risk
of seal failure and aerosol generation.[2][3][4][5]

Phase C: Decontamination

o Surface Wipe: Wipe the balance area with a wet paper towel (water/ethanol) immediately
after use.[2][3][4][5] Dry dusting will only re-aerosolize the irritant.[3][4][5]

e Glove Removal: Perform "beak method" doffing to ensure the outer surface of the glove
never touches skin.[2][3][4][5]

Visualized Workflows
Figure 1. Safe Handling Logic Flow

This diagram illustrates the decision-making process for handling the solid versus the solvated
state.
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Caption: Operational logic for PPE escalation based on physical state and solvent carrier risks.
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Emergency Response & First Aid

In the event of exposure, immediate action mitigates long-term injury.[1][2][3][4][5]
e Ocular Exposure (H319):
o Immediate Action: Flush eyes with tepid water for 15 minutes minimum.[3][4][5]

o Critical Step: Lift upper and lower eyelids to ensure no particulate is trapped in the fornix.

[21[31[4]1[5]
o Medical: Seek ophthalmological evaluation if redness persists.[3][4][5]
e Skin Contact (H315):
o Immediate Action: Wash with non-abrasive soap and water.[3][4][5]

o Contraindication: Do not use ethanol or acetone to wash skin; this will increase
permeability and drive the amide deeper into the dermis.[2][3][4][5]

e Inhalation (H335):

o Immediate Action: Move to fresh air.[3][4][5][7] If breathing is difficult, administer oxygen
(trained personnel only).[2][3][4][5]

Disposal Protocols

Disposal must comply with local environmental regulations (RCRA in the US).[2][3][4][5] This
compound is an organic amine derivative and should be treated as hazardous chemical waste.

[3]141(5]

Figure 2: Waste Stream Management

This diagram outlines the correct disposal route to prevent environmental contamination.[2][4]
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Caption: Categorization logic for disposal into hazardous waste streams for incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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4. cis-4-Hydroxycyclohexanecarboxylic acid | 3685-22-1 [chemicalbook.com]

5. 4-Hydroxycyclohexanecarboxylic acid | C7H1203 | CID 151138 - PubChem
[pubchem.ncbi.nim.nih.gov]

6. 4-Hydroxycyclohexane-1-carboxamide | C7TH13NO2 | CID 14022790 - PubChem
[pubchem.ncbi.nim.nih.gov]

7. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Personal Protective Equipment & Handling Guide: 4-
Hydroxycyclohexane-1-carboxamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2976100/docs#personal-protective-equipment-
handling-guide-4-hydroxycyclohexane-1-carboxamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2976100?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

